Biosourced mesoporous carbon with embedded palladium nanoparticles by a one pot soft-template synthesis: application to Suzuki reactions†
Journal of Materials Chemistry A Pub Date: 2015-04-28 DOI: 10.1039/C4TA06478J
Abstract
A simple, direct and environmentally-friendly one-pot preparation of a palladium-containing mesoporous carbon (Pd@MC) from a cheap, non-hazardous and easily accessible biopolymer (tannin) as a carbon precursor, Pluronic® F127 surfactant as a pore structuring agent and a palladium salt is reported. This material has the peculiarity to have palladium nanoparticles entrapped in irregular voids connected to the worm-like mesoporous network limiting palladium leaching while keeping good access to the reactants. It was successfully used as a catalyst for ligand-free Suzuki–Miyaura couplings of aryl bromides in a green solvent (propane-1,2-diol) in the presence of extremely low amounts of supported palladium (usually 30 μequiv.). It is noteworthy that almost palladium-free products (containing less than 1.5 μequiv. of precious metal) can be obtained. The possibility to reuse the catalyst was also ascertained.
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Journal Name：Journal of Materials Chemistry A
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CAS no.: 89640-58-4
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